3-Cyclopropoxy-4-(methylthio)benzamide

• Molecular Formula: C11H13NO2S
• Molecular Weight: 223.29 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-methylsulfanylbenzamide
• InChI: InChI=1S/C11H13NO2S/c1-15-10-5-2-7(11(12)13)6-9(10)14-8-3-4-8/h2,5-6,8H,3-4H2,1H3,(H2,12,13)
• InChI Key: KCTZGDGBDGVUOG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)C(=O)N)OC2CC2

Description

3-Cyclopropoxy-4-(methylthio)benzamide is a benzamide derivative featuring a cyclopropoxy substituent at the 3-position and a methylthio group at the 4-position of the aromatic ring. Benzamide analogs are widely studied for their biological activities, particularly as enzyme inhibitors and intermediates in pharmaceutical synthesis . The compound’s unique substitution pattern may influence its physicochemical properties and interactions with biological targets, such as histone acetyltransferases (HATs) or other enzymes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-4-(methylthio)benzamide typically involves the reaction of 3-cyclopropoxy-4-(methylthio)benzoic acid with an amine derivative under specific conditions. One common method involves using triethylamine (TEA) as a base and tetrahydrofuran (THF) as a solvent . The reaction conditions are carefully controlled to ensure high yields and purity of the final product.

Industrial Production Methods

In industrial settings, the production of 3-Cyclopropoxy-4-(methylthio)benzamide may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize yield, reduce production time, and ensure consistent quality. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC), is also common to achieve the desired purity levels .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-(methylthio)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: The benzene ring can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine (Br2) or nitric acid (HNO3) under acidic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Halogenated or nitrated benzamides.

Scientific Research Applications

3-Cyclopropoxy-4-(methylthio)benzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antibacterial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-(methylthio)benzamide involves its interaction with specific molecular targets. Preliminary studies suggest that the compound may act by inhibiting certain enzymes or receptors, leading to its observed biological effects. For example, it may inhibit bacterial growth by interfering with essential metabolic pathways .

Comparison with Similar Compounds

Structural Analogues and Substitution Effects

The activity and properties of benzamide derivatives are highly dependent on substituent positions and functional groups. Key structural analogs include:

Compound Name	Substituents (Position)	Biological Activity (PCAF HAT Inhibition at 100 μM)	Reference
2-Hexanoylamino-1-(4-carboxyphenyl)benzamide	2-hexanoylamino, 1-(4-carboxyphenyl)	67%
2-Tetradecanoylamino-1-(3-carboxyphenyl)benzamide	2-tetradecanoylamino, 1-(3-carboxyphenyl)	79%
N-Cyclopropyl-4-(methylthio)benzamide (3b)	N-cyclopropyl, 4-(methylthio)	Not reported (synthetic intermediate)
4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide	4-cyclopropoxy, 3-methoxy, N,N-dimethyl	Not reported (pharmaceutical intermediate)

• Substituent Position : The target compound’s 3-cyclopropoxy and 4-(methylthio) groups differ from analogs like 3b (N-cyclopropyl, 4-methylthio) and 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide (4-cyclopropoxy, 3-methoxy), highlighting the role of substitution patterns in modulating steric and electronic effects .
• Functional Groups: Carboxy groups in compounds from (e.g., 1-(3-carboxyphenyl)) show lower activity compared to cyclopropoxy or methylthio groups, suggesting that non-polar substituents enhance membrane permeability or target binding .

Physicochemical Properties

• NMR Data : For 3b (N-Cyclopropyl-4-(methylthio)benzamide), $ ^1H $-NMR (CDCl₃) signals include δ 7.70 (d, J = 8.4 Hz, 2H, Ar-H), 7.30 (d, J = 8.4 Hz, 2H, Ar-H), and 2.50 (s, 3H, SCH₃), indicating distinct aromatic and methylthio environments . Comparable shifts are expected for the target compound, with adjustments due to the cyclopropoxy group’s electron-donating effects.

Key Findings and Implications

Substituent Flexibility: The 2-acylamino group in benzamides is critical for PCAF HAT inhibition, but its replacement with cyclopropoxy or methylthio groups could retain activity while improving stability .

Structural Optimization : Positional isomerism (e.g., 3- vs. 4-substitution) significantly impacts biological activity and physicochemical properties, as seen in 3b vs. the target compound .